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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)-4,5-dihydrooxazole

Cat. No.: B054324

Essential Safety and Handling Guide for 2-
(Pyridin-2-yl)-4,5-dihydrooxazole

This guide provides comprehensive safety and logistical information for handling 2-(Pyridin-2-
yl)-4,5-dihydrooxazole, tailored for researchers, scientists, and drug development
professionals. The following protocols for personal protective equipment (PPE), operational
handling, and disposal are based on the known hazards of this compound and general
laboratory safety principles.

Chemical Identifier:
e CAS Number: 119165-69-4
e Molecular Formula: CsHsN20

e Physical Form: Solid[1]

Hazard Assessment

2-(Pyridin-2-yl)-4,5-dihydrooxazole is classified with the following hazards:
e GHS Pictogram: GHSO07 (Harmful)[1]

» Signal Word: Warning[1]
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e Hazard Statements:[1]

o

[¢]

[e]

o

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on the hazard statements for the parent compound and general knowledge of related

heterocyclic compounds, it is crucial to handle this chemical with appropriate caution in a well-

ventilated laboratory setting to avoid exposure.

Personal Protective Equipment (PPE)

A multi-level approach to PPE is essential to ensure safety during the handling of 2-(Pyridin-2-

yl)-4,5-dihydrooxazole. The required level of protection depends on the specific laboratory

operation being performed.

Protection Level

Required PPE

When to Use

Standard Laboratory
Operations (Level D)

Safety glasses with side
shields or goggles, lab coat,
nitrile gloves, and closed-toe

shoes.[2]

For handling small quantities in
a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential (Level C)

Chemical splash goggles, face
shield, chemical-resistant
apron or coveralls, and double-

gloving (nitrile).[2]

Recommended when there is

a heightened risk of splashing
or aerosol generation, such as
during heating, vortexing, or

transferring large volumes.[2]

Emergency Situations (Spills

or Releases)

Full-face respirator with
appropriate cartridges,
chemical-resistant suit, and
heavy-duty chemical-resistant

gloves and boots.[2]

Necessary for responding to
spills or uncontrolled releases

of the compound.[2]
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Operational and Handling Plan

Adherence to a strict, step-by-step operational plan is critical for minimizing exposure and
ensuring a controlled environment when working with 2-(Pyridin-2-yl)-4,5-dihydrooxazole.

1. Preparation:
o Always consult the Safety Data Sheet (SDS) before use.

¢ Work should be conducted in a certified chemical fume hood to minimize the risk of
inhalation.

e Ensure that an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before starting the procedure.
2. Handling:

o Wear the appropriate level of PPE as detailed in the table above.

e Avoid direct contact with skin and eyes.[3]

e Do not eat, drink, or smoke in the handling area.[4]

o Use spark-proof tools and equipment to prevent ignition sources, as heterocyclic compounds
can be flammable.[2]

o After handling, wash hands and any exposed skin thoroughly with soap and water.
3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

e The recommended storage temperature is -20°C.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]
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Disposal Plan

Proper disposal of 2-(Pyridin-2-yl)-4,5-dihydrooxazole and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
» Collect chemical waste in a clearly labeled, sealed, and appropriate container.

o Contaminated materials such as gloves, absorbent pads, and weighing paper should also be
collected as hazardous waste.

2. Waste Storage:

» Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Utilize secondary containment to prevent spills.

3. Disposal Method:

» Dispose of the chemical waste through a licensed and approved waste disposal company.
» Do not dispose of the chemical down the drain or in the regular trash.

» Contaminated packaging should be disposed of as unused product.[3]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 2-(Pyridin-2-yl)-4,5-
dihydrooxazole, emphasizing critical safety checkpoints.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b054324?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_499030411_2-HYDROXYPYRIDINE-CASNO-142-08-5-MSDS.pdf
https://www.benchchem.com/product/b054324?utm_src=pdf-body
https://www.benchchem.com/product/b054324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Fnsure

Wear Appropriate

PPE

Proceed to

After Use [or Waste Perform in

Use Chemical

Storage Fume Hood

Segregate Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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